Cas no 2138095-38-0 (3-[5-Hydroxy-2-(propan-2-yl)cyclohexyl]-1,3-oxazolidin-2-one)

• Product Name: 3-[5-Hydroxy-2-(propan-2-yl)cyclohexyl]-1,3-oxazolidin-2-one
• CAS No: 2138095-38-0
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5861773
• PubChem ID: 165490892
• Update Time: 2025-10-22

3-[5-Hydroxy-2-(propan-2-yl)cyclohexyl]-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-[5-hydroxy-2-(propan-2-yl)cyclohexyl]-1,3-oxazolidin-2-one
• 2138095-38-0
• EN300-1161050
• 3-[5-Hydroxy-2-(propan-2-yl)cyclohexyl]-1,3-oxazolidin-2-one

• Inchi： 1S/C12H21NO3/c1-8(2)10-4-3-9(14)7-11(10)13-5-6-16-12(13)15/h8-11,14H,3-7H2,1-2H3
• InChI Key： BIMYYKCUPDGMFS-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C)C)C(C1)N1C(=O)OCC1

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Additional information on 3-[5-Hydroxy-2-(propan-2-yl)cyclohexyl]-1,3-oxazolidin-2-one

Comprehensive Overview of 3-[5-Hydroxy-2-(propan-2-yl)cyclohexyl]-1,3-oxazolidin-2-one (CAS No. 2138095-38-0)

The compound 3-[5-Hydroxy-2-(propan-2-yl)cyclohexyl]-1,3-oxazolidin-2-one, identified by its CAS number 2138095-38-0, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a hydroxycyclohexyl moiety and an oxazolidin-2-one ring, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a chiral building block or intermediate in the synthesis of bioactive compounds. The presence of both hydrophilic and lipophilic groups in its structure enhances its versatility in drug design.

In recent years, the demand for high-purity intermediates like 3-[5-Hydroxy-2-(propan-2-yl)cyclohexyl]-1,3-oxazolidin-2-one has surged due to advancements in precision medicine and green chemistry. This compound aligns with the growing trend of sustainable synthesis, as its structure allows for efficient catalytic transformations with minimal waste. Laboratories focusing on asymmetric synthesis often explore its utility in constructing complex molecular architectures. Additionally, its stereochemical properties are of particular interest to chemists developing enantioselective catalysts.

The oxazolidinone core of this molecule is a well-known pharmacophore, frequently associated with antibacterial activity and enzyme inhibition. While CAS 2138095-38-0 itself is not a drug, its derivatives are being investigated for their potential in treating resistant infections—a hot topic in the wake of rising antimicrobial resistance (AMR). Its hydroxycyclohexyl segment also suggests possible applications in central nervous system (CNS) therapeutics, where similar scaffolds are used to modulate neurotransmitter systems.

From an industrial perspective, 3-[5-Hydroxy-2-(propan-2-yl)cyclohexyl]-1,3-oxazolidin-2-one is valued for its scalability and process efficiency. Manufacturers emphasize its compatibility with continuous flow chemistry, a technique gaining traction for reducing production costs and environmental impact. Analytical studies highlight its stability under standard storage conditions, making it a reliable choice for long-term R&D projects. Quality control protocols typically employ HPLC and NMR to verify its purity, ensuring compliance with Good Manufacturing Practices (GMP).

Emerging trends in computational chemistry have further amplified interest in this compound. In silico models predict favorable ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiles for its derivatives, accelerating virtual screening campaigns. The scientific community frequently searches for "oxazolidinone derivatives 2024" or "cyclohexyl-based drug discovery," reflecting the relevance of CAS 2138095-38-0 in contemporary research. Patent analyses reveal a steady increase in filings involving this scaffold, particularly in biocatalysis and prodrug development.

Environmental considerations are also shaping the discourse around 3-[5-Hydroxy-2-(propan-2-yl)cyclohexyl]-1,3-oxazolidin-2-one. Its biodegradability and low ecotoxicity make it a candidate for green solvent formulations. Regulatory bodies increasingly prioritize such attributes, as seen in the EPA’s Safer Choice Program and REACH guidelines. These factors position the compound favorably for industrial adoption while addressing public concerns about chemical sustainability.

In summary, 3-[5-Hydroxy-2-(propan-2-yl)cyclohexyl]-1,3-oxazolidin-2-one (CAS 2138095-38-0) exemplifies the intersection of innovative chemistry and practical applications. Its multifaceted role—from pharmaceutical intermediates to green chemistry enablers—ensures its continued prominence in scientific literature and industrial pipelines. As research evolves, this compound is poised to contribute to breakthroughs in personalized medicine and sustainable manufacturing.